Cas no 380642-96-6 (2-Acetamido-4-ethyl-5-methylthiophene-3-carboxylic acid)

• Product Name: 2-Acetamido-4-ethyl-5-methylthiophene-3-carboxylic acid
• CAS No: 380642-96-6
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• MDL: MFCD03075132
• CID: 5605602
• PubChem ID: 4152848
• Update Time: 2025-05-26

2-Acetamido-4-ethyl-5-methylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(acetylamino)-4-ethyl-5-methylthiophene-3-carboxylic acid
• AKOS003296080
• 380642-96-6
• STK449187
• 2-acetamido-4-ethyl-5-methylthiophene-3-carboxylic acid
• EN300-9480414
• Oprea1_331775
• 2-Acetamido-4-ethyl-5-methylthiophene-3-carboxylic acid

• MDL： MFCD03075132
• Inchi： 1S/C10H13NO3S/c1-4-7-5(2)15-9(11-6(3)12)8(7)10(13)14/h4H2,1-3H3,(H,11,12)(H,13,14)
• InChI Key： HZUVJWMWOLKULZ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(=C1C)CC)NC(C)=O

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on 2-Acetamido-4-ethyl-5-methylthiophene-3-carboxylic acid

Introduction to 2-Acetamido-4-ethyl-5-methylthiophene-3-carboxylic acid (CAS No. 380642-96-6)

2-Acetamido-4-ethyl-5-methylthiophene-3-carboxylic acid, identified by the Chemical Abstracts Service (CAS) number 380642-96-6, is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This heterocyclic molecule, featuring a thiophene core with functional groups such as an acetamide moiety, an ethyl substituent, and a methylthio group, presents a unique scaffold for the development of novel therapeutic agents. The compound's structural features not only make it a subject of academic interest but also open up possibilities for its application in addressing various biological targets.

The thiophene ring is a well-documented pharmacophore in drug discovery, known for its ability to interact with biological systems through hydrogen bonding, hydrophobic interactions, and π-stacking. In 2-Acetamido-4-ethyl-5-methylthiophene-3-carboxylic acid, the presence of an acetamide group at the 2-position introduces a polar amide functionality, which can enhance solubility and binding affinity to target proteins. This feature is particularly valuable in the design of bioactive molecules that require precise interactions with biological receptors or enzymes.

Furthermore, the ethyl group at the 4-position and the methylthio group at the 5-position contribute to the steric and electronic properties of the molecule. These substituents can modulate the overall shape and electronic distribution of the thiophene scaffold, influencing its binding mode to biological targets. The ability to fine-tune these structural elements makes 2-Acetamido-4-ethyl-5-methylthiophene-3-carboxylic acid a versatile building block for medicinal chemists seeking to develop innovative small-molecule drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and specificity of this compound toward various biological targets. Studies suggest that derivatives of 2-Acetamido-4-ethyl-5-methylthiophene-3-carboxylic acid may exhibit potential as inhibitors or modulators of enzymes involved in metabolic pathways, inflammation, and cancer progression. These findings are particularly exciting given the increasing emphasis on targeted therapies in modern medicine.

The synthesis of 2-Acetamido-4-ethyl-5-methylthiophene-3-carboxylic acid has been optimized through multiple synthetic routes, each offering distinct advantages in terms of yield, purity, and scalability. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the thiophene core efficiently. These approaches not only streamline the synthesis process but also allow for easy modification of substituents, enabling rapid exploration of structural analogs.

In vitro studies have begun to unravel the biological activity of 2-Acetamido-4-ethyl-5-methylthiophene-3-carboxylic acid and its derivatives. Preliminary results indicate that certain analogs may possess anti-inflammatory properties by modulating cytokine production or inhibiting key signaling pathways involved in inflammation. Additionally, there is growing evidence suggesting that thiophene-based compounds can interact with DNA or RNA, making them promising candidates for anticancer applications. The acetamide group, in particular, has been shown to enhance binding interactions with nucleic acids, potentially leading to novel chemotherapeutic agents.

The versatility of 2-Acetamido-4-ethyl-5-methylthiophene-3-carboxylic acid extends beyond its potential as a standalone therapeutic agent. It serves as a valuable intermediate in the synthesis of more complex molecules designed for specific therapeutic applications. For instance, its core structure can be further functionalized to create protease inhibitors, kinase inhibitors, or even neuroprotective agents. The ability to modify multiple positions on the thiophene ring allows for extensive structural diversification, facilitating high-throughput screening programs aimed at identifying lead compounds for drug development.

The role of computational tools in analyzing and optimizing derivatives of 2-Acetamido-4-ethyl-5-methylthiophene-3-carboxylic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how different substituents affect the conformational flexibility and electronic properties of the molecule. These insights are critical for designing analogs with improved pharmacokinetic profiles and reduced off-target effects. By leveraging computational chemistry alongside experimental approaches, researchers can accelerate the discovery process and bring new drugs to market more efficiently.

As research continues to evolve, so too will our understanding of how 2-Acetamido-4-ethyl-5-methylthiophene-3-carboxylic acid and its derivatives can be harnessed for therapeutic purposes. The integration of artificial intelligence (AI) into drug discovery has further enhanced our ability to predict molecular properties and identify promising candidates for further investigation. AI-driven platforms can analyze vast datasets quickly, identifying patterns that might not be apparent through traditional experimental methods alone.

The future directions for this compound include exploring its potential in treating neurological disorders such as Alzheimer's disease or Parkinson's disease. The ability of thiophene-based molecules to cross the blood-brain barrier makes them particularly attractive candidates for central nervous system (CNS) therapies. Additionally, research into its antimicrobial properties could lead to novel treatments against resistant bacterial strains or fungal infections.

In conclusion,2-Acetamido-4-propylmethylene-thiazole (CAS No.: 3806429696) is a structurally diverse compound with significant potential in medicinal chemistry and pharmacology。 Its unique combination of functional groups makes it an ideal candidate for further exploration as a lead compound or intermediate in drug development。 With ongoing advancements in synthetic methodologies、computational chemistry、and AI-driven drug discovery，the future looks promising for harnessing this compound's therapeutic potential。